Cas no 2306264-05-9 (3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride)

• Product Name: 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride
• CAS No: 2306264-05-9
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 5294681
• Update Time: 2025-11-01

3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[(1-methyl-3-azetidinyl)oxy]-, hydrochloride (1:2)
• 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride

• Inchi： 1S/C8H16N2O.ClH/c1-10-5-8(6-10)11-7-2-3-9-4-7;/h7-9H,2-6H2,1H3;1H
• SMILES： O(C1CNCC1)C1CN(C)C1.Cl

Additional information on 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride

Comprehensive Overview of 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride (CAS No. 2306264-05-9)

The compound 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride, identified by its CAS number 2306264-05-9, is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structural features, combining a pyrrolidine backbone with a methylazetidine moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 3-(1-methylazetidin-3-yl)oxypyrrolidine has surged due to their versatility in medicinal chemistry. This compound’s dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. Its molecular framework is often explored in the context of central nervous system (CNS) drug development, where azetidine and pyrrolidine derivatives are known to modulate neurotransmitter receptors.

The synthesis of CAS 2306264-05-9 involves multi-step organic reactions, including N-alkylation and etherification, to achieve the desired stereochemistry and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Its chirality and conformational flexibility are key factors influencing its binding affinity to biological targets, a topic frequently searched by chemists and pharmacologists.

From an industrial perspective, 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride is often discussed in forums focusing on high-value fine chemicals and custom synthesis. Companies specializing in contract research organizations (CROs) highlight its role in accelerating hit-to-lead optimization programs. Additionally, its relevance to fragment-based drug design aligns with current trends in precision medicine and personalized therapeutics.

Environmental and safety profiles of CAS 2306264-05-9 are also of interest to regulatory bodies and sustainability-driven researchers. While not classified as hazardous, proper handling protocols for dihydrochloride salts are emphasized in material safety data sheets (MSDS). The compound’s biodegradability and eco-friendly synthesis routes are emerging as hot topics in green chemistry initiatives.

In summary, 3-(1-methylazetidin-3-yl)oxypyrrolidine;dihydrochloride represents a convergence of innovation in organic synthesis, drug discovery, and sustainable chemistry. Its CAS number 2306264-05-9 serves as a gateway for researchers exploring its multifaceted applications, from neuropharmacology to catalysis. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation therapeutic advancements.